Cas no 1339393-51-9 (N-[1-(pyridin-2-yl)ethyl]thian-3-amine)

• Product Name: N-[1-(pyridin-2-yl)ethyl]thian-3-amine
• CAS No: 1339393-51-9
• MF: C₁₂H₁₈N₂S
• MW: 222.349721431732
• CID: 5149337
• PubChem ID: 62873605
• Update Time: 2026-03-03

N-[1-(pyridin-2-yl)ethyl]thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[1-(Pyridin-2-yl)ethyl]thian-3-amine
• n-(1-(Pyridin-2-yl)ethyl)tetrahydro-2h-thiopyran-3-amine
• 2-Pyridinemethanamine, α-methyl-N-(tetrahydro-2H-thiopyran-3-yl)-
• N-[1-(pyridin-2-yl)ethyl]thian-3-amine

• Inchi： 1S/C12H18N2S/c1-10(12-6-2-3-7-13-12)14-11-5-4-8-15-9-11/h2-3,6-7,10-11,14H,4-5,8-9H2,1H3
• InChI Key： QYXBASMCATYPGK-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)NC(C)C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on N-[1-(pyridin-2-yl)ethyl]thian-3-amine

Comprehensive Overview of N-[1-(pyridin-2-yl)ethyl]thian-3-amine (CAS No. 1339393-51-9)

N-[1-(pyridin-2-yl)ethyl]thian-3-amine (CAS No. 1339393-51-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a pyridine ring and a thiane moiety, serves as a key intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural versatility and ability to interact with biological targets.

The growing demand for novel heterocyclic compounds in drug discovery has propelled the study of N-[1-(pyridin-2-yl)ethyl]thian-3-amine. Its pyridine component is known for its electron-rich nature, making it a valuable scaffold in medicinal chemistry. Meanwhile, the thiane ring contributes to the compound's stability and lipophilicity, enhancing its pharmacokinetic properties. These attributes make it a promising candidate for developing central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent advancements in computational chemistry and AI-driven molecular modeling have further highlighted the potential of CAS No. 1339393-51-9. Scientists are leveraging these technologies to predict its binding affinities and optimize its structure for specific applications. This aligns with the broader trend of using machine learning to accelerate drug discovery, a topic frequently searched by professionals in the field.

In agrochemical research, N-[1-(pyridin-2-yl)ethyl]thian-3-amine is explored for its role in designing crop protection agents. Its ability to modulate biological pathways in pests while maintaining low environmental toxicity makes it a sustainable alternative to traditional pesticides. This resonates with the increasing global focus on green chemistry and eco-friendly agrochemicals, addressing concerns raised by environmentally conscious consumers.

The synthesis of CAS No. 1339393-51-9 involves multi-step organic reactions, including reductive amination and ring-closure strategies. These methods are continually refined to improve yield and purity, reflecting the industry's emphasis on process optimization and cost-effective production. Such topics are frequently queried in academic and industrial forums, underscoring their relevance.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing N-[1-(pyridin-2-yl)ethyl]thian-3-amine. These methods ensure compliance with stringent regulatory standards, a priority for manufacturers aiming to meet Good Manufacturing Practice (GMP) guidelines. The compound's stability under various conditions is also a subject of ongoing research, addressing common queries about storage and handling.

As the scientific community delves deeper into structure-activity relationships (SAR), the role of CAS No. 1339393-51-9 in lead compound optimization becomes increasingly evident. Its modular design allows for facile derivatization, enabling researchers to explore diverse pharmacological profiles. This flexibility is particularly valuable in addressing drug resistance, a pressing issue in modern medicine.

In conclusion, N-[1-(pyridin-2-yl)ethyl]thian-3-amine represents a compelling case study in the intersection of organic synthesis, computational biology, and applied pharmacology. Its multifaceted applications and alignment with current research trends ensure its continued relevance in both academic and industrial settings. For researchers seeking innovative solutions in small molecule drug development or sustainable agrochemicals, this compound offers a wealth of opportunities.